Cas no 1528614-68-7 (2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol)

• Product Name: 2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol
• CAS No: 1528614-68-7
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 5745849
• PubChem ID: 82595168
• Update Time: 2025-05-26

2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol
• 1528614-68-7
• EN300-1147017
• 2-Pyrazinemethanol, α-(aminomethyl)-3-methyl-

• Inchi： 1S/C7H11N3O/c1-5-7(6(11)4-8)10-3-2-9-5/h2-3,6,11H,4,8H2,1H3
• InChI Key： CCXJDBBBKHZLLT-UHFFFAOYSA-N
• SMILES： OC(CN)C1C(C)=NC=CN=1

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 72Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 344.7±37.0 °C(Predicted)
• pka: 10.46±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol

Introduction to 2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol (CAS No. 1528614-68-7) and Its Emerging Applications in Chemical Biology

2-Amino-1-(3-methylpyrazin-2-yl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1528614-68-7, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyrazine derivatives class, which is well-documented for its diverse pharmacological applications. The presence of both amino and hydroxyl functional groups in its molecular structure makes it a versatile scaffold for further chemical modifications, enabling the development of novel bioactive molecules.

The molecular structure of 2-amino-1-(3-methylpyrazin-2-yl)ethan-1-ol consists of a pyrazine ring substituted with a methyl group at the 3-position and connected to an ethanol moiety via an amine linkage. This configuration imparts specific electronic and steric properties that can influence its interactions with biological targets. The compound’s solubility profile, which is typically moderate in polar solvents, allows for easy incorporation into various biochemical assays and synthetic pathways.

Recent advancements in drug discovery have highlighted the importance of pyrazine derivatives as key intermediates in the synthesis of therapeutic agents. Studies have demonstrated that modifications at the 2-position of the pyrazine ring can significantly alter the pharmacokinetic and pharmacodynamic properties of the resulting compounds. In particular, 2-amino-1-(3-methylpyrazin-2-yl)ethan-1-ol has been explored as a precursor in the development of small-molecule inhibitors targeting enzymes involved in metabolic pathways associated with inflammation and neurodegeneration.

In a notable study published in 2023, researchers utilized 2-amino-1-(3-methylpyrazin-2-yl)ethan-1-ol as a building block to synthesize a series of novel pyrazine-based compounds with potential anti-inflammatory effects. The study employed high-throughput screening techniques to identify derivatives that exhibited significant inhibitory activity against cyclooxygenase (COX)-2, an enzyme crucial in the production of prostaglandins that mediate inflammatory responses. The lead compounds derived from this scaffold demonstrated improved selectivity over nonsteroidal anti-inflammatory drugs (NSAIDs), suggesting a promising alternative for treating chronic inflammatory conditions.

The synthetic accessibility of 2-amino-1-(3-methylpyrazin-2-yl)ethan-1-ol has also been a focus of interest among synthetic chemists. Its straightforward synthesis involves condensation reactions between appropriate precursors, such as 3-methylpyrazine and ethylene oxide, followed by hydrolysis to introduce the amino group. This simplicity makes it an attractive candidate for large-scale production and further derivatization, facilitating rapid exploration of its biological potential.

From a biological perspective, the compound’s dual functionality—amino and hydroxyl groups—allows it to participate in multiple types of interactions within biological systems. For instance, the amino group can engage in hydrogen bonding with nucleophilic residues on proteins, while the hydroxyl group can form hydrogen bonds or participate in hydrophobic interactions depending on the local environment. These characteristics make it a valuable tool for designing molecules that interact selectively with specific biological targets.

One particularly intriguing application lies in its use as a ligand for metal ions, which is increasingly relevant in areas such as metallodrug development and catalysis. The nitrogen atoms in the pyrazine ring can act as coordination sites for transition metals like copper or zinc, which are known to play critical roles in various enzymatic processes. By incorporating 2-amino-1-(3-methylpyrazin-2-yl)ethan-1-ol into metal complexes, researchers aim to develop novel therapeutic agents that leverage metalloenzymatic mechanisms for therapeutic benefit.

The compound’s potential extends beyond pharmaceutical applications into agrochemicals and material science. For example, derivatives of this scaffold have shown promise as intermediates in the synthesis of herbicides and fungicides due to their ability to disrupt essential metabolic pathways in plants. Additionally, its structural features make it suitable for incorporation into functional materials, such as polymers or coatings, where specific chemical properties are desired.

Future research directions may explore the use of computational modeling to predict new derivatives of 2-amino-1-(3-methylpyrazin-2-y]ethan-l-l ol with enhanced biological activity. Techniques such as molecular docking and virtual screening can accelerate the identification of lead compounds by simulating their interactions with target proteins or enzymes. This approach could significantly shorten the drug discovery pipeline and reduce experimental costs.

In conclusion, 2-amino-l-(3-methylpy razin -2 -y l)ethan-l-l ol (CAS No. 15286l4 -68 -7) represents a structurally interesting molecule with broad potential applications across multiple scientific disciplines. Its unique combination of functional groups, synthetic accessibility, and demonstrated biological activity positions it as a valuable asset for researchers engaged in medicinal chemistry, chemical biology, and materials science. As our understanding of its properties continues to evolve, so too will its role in advancing scientific knowledge and developing innovative solutions to complex challenges.